N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-3-(trifluoromethyl)benzamide
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Description
N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H16F3NO3 and its molecular weight is 339.314. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The development of novel hydroxybenzotriazole derivatives, including those with long alkyl chains and carboxylate side chains, highlights the compound's potential in catalytic systems for ester cleavage in surfactant micelles. This research emphasizes the compound's utility in chemical synthesis and its interaction with biomolecules (Bhattacharya & Praveen Kumar, 2005).
Biological Activity
- Research into the cytotoxic effects of N-(ferrocenylmethyl)benzene-carboxamide derivatives, of which the compound could be a structural analogue, has shown promising activity against breast cancer cell lines. This suggests potential applications in cancer research and therapy (Kelly et al., 2007).
Metabolism and Hydrolysis
- Studies on parabens, which share a functional group (the ester linkage) with the compound, demonstrate the role of carboxylesterases in their hydrolysis to 4-hydroxybenzoic acid in both human and minipig skin. This insight into enzyme-substrate interactions could inform the metabolic pathways and skin permeability of similar compounds (Jewell et al., 2007).
Structural Studies
- The synthesis and structural characterisation of dendrimeric melamine cored [salen/salophFe(III)] and [salen/salophCr(III)] capped complexes, involving hydroxybenzotriazole units, offer insights into the molecular design and magnetic behaviors of metal-organic frameworks. This research points to the compound's relevance in materials science and coordination chemistry (Uysal & Koç, 2010).
Properties
IUPAC Name |
N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F3NO3/c18-17(19,20)12-4-1-3-11(9-12)15(22)21-10-16(23)7-2-5-14-13(16)6-8-24-14/h1,3-4,6,8-9,23H,2,5,7,10H2,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQADZFOSEZOAEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CO2)C(C1)(CNC(=O)C3=CC(=CC=C3)C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F3NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.